Cas no 1805077-30-8 (4-Amino-5-phenylpicolinaldehyde)

• Product Name: 4-Amino-5-phenylpicolinaldehyde
• CAS No: 1805077-30-8
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 4803470
• Update Time: 2025-06-08

4-Amino-5-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-phenylpicolinaldehyde

• Inchi： 1S/C12H10N2O/c13-12-6-10(8-15)14-7-11(12)9-4-2-1-3-5-9/h1-8H,(H2,13,14)
• InChI Key： RYUPYCZXRYVMQG-UHFFFAOYSA-N
• SMILES： O=CC1=CC(=C(C=N1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 4-Amino-5-phenylpicolinaldehyde

Professional Introduction to 4-Amino-5-phenylpicolinaldehyde (CAS No. 1805077-30-8)

4-Amino-5-phenylpicolinaldehyde, a compound with the chemical identifier CAS No. 1805077-30-8, represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound’s molecular framework, featuring both amino and aldehyde functional groups, positions it as a versatile intermediate for synthesizing more complex molecules with therapeutic relevance.

The< strong>4-amino-5-phenylpicolinaldehyde molecule exhibits a phenylpicoline core, which is a fused system of a pyridine ring and a benzene ring. This structural motif is known for its stability and reactivity, making it valuable in the design of pharmacophores. The presence of an amino group at the 4-position enhances the compound’s ability to participate in hydrogen bonding interactions, while the aldehyde group at the 5-position provides a site for further functionalization through condensation reactions or nucleophilic additions.

In recent years, there has been growing interest in exploring the biological activities of< strong>4-amino-5-phenylpicolinaldehyde. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. For instance, research has indicated potential activity against enzymes involved in inflammatory pathways, which could be beneficial in the treatment of chronic inflammatory diseases. Additionally, the phenylpicoline scaffold is known to interact with various biological targets, including bacterial enzymes and transcription factors, suggesting broad therapeutic possibilities.

The< strong>CAS No. 1805077-30-8 registry number ensures that researchers can reliably identify and source this compound for their experiments. The standardized classification provided by CAS numbers is crucial for ensuring consistency in scientific literature and industrial applications. This compound’s availability through reputable chemical suppliers allows for rigorous testing and validation of its properties in various research settings.

One of the most compelling aspects of< strong>4-amino-5-phenylpicolinaldehyde is its role as a building block in synthesizing more complex molecules. Medicinal chemists often use such intermediates to develop novel drug candidates with improved pharmacokinetic profiles and reduced side effects. The aldehyde functionality allows for easy introduction of amine groups through reductive amination or condensation with hydrazines, while the amino group can be further modified via acylation or diazotization reactions. These transformations open up numerous possibilities for creating structurally diverse libraries of compounds for high-throughput screening.

The synthesis of< strong>4-amino-5-phenylpicolinaldehyde typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions to construct the phenylpicoline core, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

In academic research, compounds like< strong>4-amino-5-phenylpicolinaldehyde are often used as tools to study enzyme mechanisms and develop new inhibitors. For example, researchers have explored its interactions with metalloenzymes such as carbonic anhydrases and ureases, which play critical roles in various physiological processes. By understanding how these compounds bind to their targets, scientists can design more effective inhibitors with higher selectivity and potency.

The< strong>CAS No. 1805077-30-8-labeled product ensures traceability and quality control throughout its supply chain. Manufacturers adhere to stringent guidelines to ensure that the compound meets the required specifications for research use. This includes rigorous testing for purity, identity, and stability, which are all critical factors for ensuring reproducibility in scientific experiments.

The versatility of< strong>4-amino-5-phenylpicolinaldehyde extends beyond its use as an intermediate in drug synthesis. It has also been explored as a component in materials science applications, where its ability to form coordination complexes with metal ions can be leveraged for creating functional materials such as catalysts or sensors. These applications highlight the broad utility of heterocyclic compounds like phenylpicoline derivatives.

Ongoing research continues to uncover new potential applications for< strong>4-amino-5-phenylpicolinaldehyde. As our understanding of biological systems grows, so does the demand for innovative molecular tools to probe these systems at a molecular level. The compound’s unique structural features make it well-suited for addressing some of today’s most pressing scientific challenges, from developing new antibiotics to creating targeted therapies for cancer.

In conclusion,< strong>4-amino-5-phenylpicolinaldehyde (CAS No. 1805077-30-8) represents a valuable asset in both academic research and industrial development. Its structural versatility and potential biological activities make it an attractive candidate for further exploration across multiple disciplines within chemical biology and pharmaceutical science. As research progresses, this compound is likely to play an increasingly important role in shaping future therapeutic strategies.